2-(3-(2-pyridyl)-1H-1,2,4-triazol-5-yl)acetohydrazide

• IUPAC Name: 2-(3-pyridin-2-yl-1H-1,2,4-triazol-5-yl)acetohydrazide
• InChI: InChI=1S/C9H10N6O/c10-13-8(16)5-7-12-9(15-14-7)6-3-1-2-4-11-6/h1-4H,5,10H2,(H,13,16)(H,12,14,15)
• InChI Key: YYCAKYQCTUNDBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NNC(=N2)CC(=O)NN
• Molecular Formula: C9H10N6O
• Molecular Weight: 218.22 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridyl and triazole rings, and the attachment of the acetohydrazide group. The exact synthesis process would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridyl, triazole, and acetohydrazide groups suggests that the compound could have interesting chemical properties, such as the ability to form hydrogen bonds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the pyridyl group might participate in nucleophilic substitution reactions, while the triazole group could be involved in click reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with a specific biological target to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it might pose a dust hazard. If it’s a liquid, it might be a skin or eye irritant.

Future Directions

The future research directions for this compound could include further studies on its synthesis, characterization, and potential applications. For example, it could be investigated for its potential use in pharmaceuticals, materials science, or other fields.